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Introduction

S-Nitrosoglutathione reductase (GSNOR), also known as alcohol dehydrogenase 5 (ADH5), is
a critical enzyme in the regulation of endogenous S-nitrosothiols (SNOs), particularly S-
nitrosoglutathione (GSNO). By catalyzing the NADH-dependent reduction of GSNO, GSNOR
plays a pivotal role in modulating nitric oxide (NO) signaling pathways. Dysregulation of
GSNOR activity has been implicated in various pathological conditions, making it an attractive
therapeutic target. N6022 is a potent, selective, and reversible inhibitor of GSNOR,
demonstrating significant potential in preclinical studies. These application notes provide a
detailed protocol for an in vitro assay to determine the inhibitory activity of N6022 on GSNOR.

Quantitative Data Summary

The inhibitory potency of N6022 against GSNOR is typically quantified by its half-maximal
inhibitory concentration (IC50). The following table summarizes key quantitative parameters for
N6022.
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Parameter Value Reference
IC50 8 nM (L2131
Ki 2.5 nM [11[3][4]

Competitive with GSNO,
Uncompetitive with NADH

Binding Mechanism

[1]14]

GSNOR Signaling Pathway

GSNOR is a key regulator of NO bioavailability. The following diagram illustrates the central
role of GSNOR in the catabolism of GSNO and the impact of its inhibition by N6022.
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Preparation

(Prepare Assay Buffer, GSNO, NADH, GSNOR, and N6022 solutions)

4 Assay Execution A
(Pre-incubate GSNOR with N6022)
Initiate reaction by adding GSNO and NADH
Monitor NADH absorbance decrease at 340 nm
. 4
4 Data Analysis A
(Calculate initial reaction rates)
(Plot % inhibition vs. N6022 concentratior)
(Determine IC50 value)
. 4
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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